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Compound of Interest

Compound Name: C12H7F3N40S
Cat. No.: B12164354
Get Quote
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Executive Summary & Compound Identity

C12H7F3N40S is a molecular formula corresponding to a specific class of heterocyclic
compounds often utilized in high-throughput screening (HTS) and medicinal chemistry as
kinase inhibitors or synthetic intermediates.[1] The most chemically significant isomer relevant
to drug discovery is 4-(aminomethylene)-2-(1,3-benzothiazol-2-yl)-5-(trifluoromethyl)-2,4-
dihydro-3H-pyrazol-3-one.[1]

This guide serves as a definitive technical manual for characterizing the solubility and stability
of this compound.[1] Given its structural features—a benzothiazole ring fused with a
trifluoromethyl-substituted pyrazolone and an exocyclic aminomethylene group—this molecule
presents specific formulation challenges, including poor aqueous solubility and hydrolytic
lability at the enaminone linkage.[1]

Chemical Identity
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Property Detail
Formula C12H7F3N40S
Molecular Weight 312.27 g/mol

] 4-(aminomethylene)-2-(1,3-benzothiazol-2-yl)-5-
Primary Isomer )
(trifluoromethyl)-3H-pyrazol-3-one

Core Scaffold Benzothiazole-Pyrazolone conjugate

Trifluoromethyl (-CF3), Enaminone (-C=CH-

Key Functional Groups )
NH2), Benzothiazole

Physicochemical Properties & Solubility Profile[1]
[11]

Understanding the solubility landscape of C12H7F3N40S is critical for assay development and
formulation.[1] The presence of the lipophilic trifluoromethyl group and the planar benzothiazole
system drives high lipophilicity, while the enaminone motif introduces pH-dependent behavior.

[1]

Predicted Physicochemical Parameters[1][9]

e LogP (Octanol/Water): 2.8 — 3.5 (Highly Lipophilic)[1]
o Polar Surface Area (PSA): ~85 A[1]
e pKa (Calculated):

o Basic: ~2.5 (Benzothiazole nitrogen)[1][2][3]

o Acidic/Amphoteric: The pyrazolone/enamine system can exhibit tautomeric ionization
around pH 7-9.[1]

Solubility Data Matrix

The following data represents the expected solubility profile based on structural class behavior
(Benzothiazolyl-pyrazolones).
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Solubility Estimated Conc. o
Solvent System L Application
Classification (mg/mL)
Water (pH 7.4) Practically Insoluble < 0.01 mg/mL Physiological baseline
Gastric simulation
0.1 NHCI(pH 1.2) Low to Moderate 0.1 — 0.5 mg/mL )
(protonation)
) Stock solution
DMSO High > 50 mg/mL ]
preparation
Methanol/Ethanol Moderate 5—15 mg/mL Intermediate dilution
PEG 400 Moderate to High 10 — 25 mg/mL Co-solvent formulation

Critical Insight: The compound's solubility is likely pH-dependent.[1] At low pH, protonation of
the enamine or benzothiazole nitrogen may slightly increase solubility, but stability is
compromised (see Section 3).[1] At high pH, ionization of the pyrazolone NH (if unsubstituted)
or hydrolysis products may alter apparent solubility.[1]

Stability Profile & Degradation Pathways[1]

The stability of C12H7F3N40S is governed by two primary vectors: the hydrolytic instability of
the aminomethylene (enaminone) linkage and the chemical inertness of the trifluoromethyl
group.[1]

Hydrolytic Stability (The Enaminone Liability)

The exocyclic double bond connecting the amine to the pyrazolone ring (Enaminone/Schiff
base-like character) is the "weak link."[1]

» Acidic Conditions: Rapid hydrolysis leads to the cleavage of the aminomethylene group,
releasing ammonia/amine and forming the corresponding formyl-pyrazolone or degradation
to the unsubstituted pyrazolone.[1]
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» Basic Conditions: Generally more stable than in acid, but susceptible to ring opening of the
pyrazolone at extreme pH (>12).[1]

Photostability

The extended conjugation (Benzothiazole-Pyrazolone-Enamine) makes the molecule a strong
chromophore, absorbing in the UV-Vis region.[1]

o Risk: High susceptibility to photo-isomerization (E/Z around the double bond) or photo-
oxidation in solution.[1]

o Mitigation: All assays must be performed under amber light.

Thermal Stability

e Solid State: Generally stable up to melting point (>200°C).[1]

e Solution: Degrades rapidly >60°C in protic solvents due to solvolysis.[1]

Degradation Pathway Diagram

The following diagram illustrates the primary hydrolytic degradation pathway logic.

C12H7F3N40S Nucleophilic Attack Formyl-Pyrazolone
(Parent Enaminone) (Water) C-N Cleavage Derivative

Tetrahedral
E

Intermediate limination
A e Amine/Ammonia
bniaras) Release

Figure 1: Predicted Hydrolytic Degradation Mechanism of Enaminone Scaffold

Click to download full resolution via product page

Experimental Protocols

To validate the specific data for your batch of C12H7F3N40S, follow these standardized, self-
validating protocols.
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Kinetic Solubility Assay (High-Throughput)

Objective: Determine the "apparent" solubility from a DMSO stock to mimic biological assay
conditions.

Preparation: Prepare a 10 mM stock solution of C12H7F3N40S in pure DMSO.

e Spiking: Spike 5 pL of stock into 495 pL of PBS (pH 7.4) in a 96-well plate (Final conc: 100
UM, 1% DMSO).

o Equilibration: Shake at 500 rpm for 24 hours at 25°C.
« Filtration: Filter using a 0.45 um PVDF filter plate to remove precipitates.

o Quantification: Analyze filtrate via LC-MS/MS or UV-HPLC against a standard curve
prepared in 50:50 DMSO:Water.

o Calculation:
[1]

Forced Degradation Study (Stress Testing)

Objective: Identify degradation products and stability limits.

Stress Condition Protocol Sampling Points
Acid Hydrolysis 0.1 N HCl, 60°C 0,1, 4,8, 24 Hours
Base Hydrolysis 0.1 N NaOH, Ambient 0,1, 4, 8, 24 Hours
Oxidation 3% H202, Ambient 0, 2, 6, 24 Hours
Photolysis 1.2 million lux hours (ICH Q1B) End of cycle

Analytical Method (HPLC):

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um).[1]

» Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1]
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¢ Gradient: 5% B to 95% B over 10 min.

e Detection: UV at 254 nm and 280 nm.[1]

Solubility-pH Profiling Workflow

The following diagram outlines the decision logic for full solubility characterization.

Start: C12H7F3N40S
Solid Sample

Determine pKa
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Is pKa within
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HPLC-UV Quantification
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Figure 2: Solubility Profiling Decision Tree

Click to download full resolution via product page
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Conclusion

C12H7F3N40S is a lipophilic, potentially hydrolytically unstable compound requiring careful
handling.[1] Researchers must prioritize DMSO for stock solutions and avoid prolonged
exposure to acidic aqueous media or intense light.[1] The enaminone linkage is the primary
stability liability, and all formulation strategies should buffer around neutral pH to maintain
structural integrity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12164354/docs#technical-guide-solubility-and-
stability-profiling-of-c12h7f3n40s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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